3-[3-[(3-Bromophenyl)methyl-methylamino]azetidin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[3-[(3-bromophenyl)methyl-methylamino]azetidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C16H16BrN5/c1-21(9-12-3-2-4-13(17)7-12)14-10-22(11-14)16-15(8-18)19-5-6-20-16/h2-7,14H,9-11H2,1H3
• InChI Key: HPHAASBGFFJWRC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)Br)C2CN(C2)C3=NC=CN=C3C#N
• Molecular Formula: C16H16BrN5
• Molecular Weight: 358.24 g/mol

Description

This compound is an organic molecule that contains several functional groups, including a bromophenyl group, a methylamino group, an azetidine ring, and a pyrazine ring with a carbonitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The bromophenyl group is a phenyl ring with a bromine atom attached, the methylamino group contains a nitrogen atom bonded to a methyl group, the azetidine ring is a three-membered ring containing a nitrogen atom, and the pyrazine ring is a six-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the bromine atom on the bromophenyl group could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling point.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being studied for potential medicinal uses, future research could involve testing its biological activity, optimizing its structure for better activity or selectivity, or studying its pharmacokinetics.